Coriandrin
Coriandrin
Coriandrin belongs to the class of organic compounds known as isocoumarins and derivatives. These are polycyclic compounds containing an isochromane which bears a ketone at the carbon C1. Coriandrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, coriandrin is primarily located in the cytoplasm. Outside of the human body, coriandrin can be found in coriander and herbs and spices. This makes coriandrin a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
116408-80-1
VCID:
VC20859171
InChI:
InChI=1S/C13H10O4/c1-7-5-8-6-10-9(3-4-16-10)12(15-2)11(8)13(14)17-7/h3-6H,1-2H3
SMILES:
CC1=CC2=CC3=C(C=CO3)C(=C2C(=O)O1)OC
Molecular Formula:
C13H10O4
Molecular Weight:
230.22 g/mol
Coriandrin
CAS No.: 116408-80-1
Cat. No.: VC20859171
Molecular Formula: C13H10O4
Molecular Weight: 230.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Coriandrin belongs to the class of organic compounds known as isocoumarins and derivatives. These are polycyclic compounds containing an isochromane which bears a ketone at the carbon C1. Coriandrin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, coriandrin is primarily located in the cytoplasm. Outside of the human body, coriandrin can be found in coriander and herbs and spices. This makes coriandrin a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 116408-80-1 |
| Molecular Formula | C13H10O4 |
| Molecular Weight | 230.22 g/mol |
| IUPAC Name | 4-methoxy-7-methylfuro[2,3-g]isochromen-5-one |
| Standard InChI | InChI=1S/C13H10O4/c1-7-5-8-6-10-9(3-4-16-10)12(15-2)11(8)13(14)17-7/h3-6H,1-2H3 |
| Standard InChI Key | BUZQIMYNOWPYHH-UHFFFAOYSA-N |
| SMILES | CC1=CC2=CC3=C(C=CO3)C(=C2C(=O)O1)OC |
| Canonical SMILES | CC1=CC2=CC3=C(C=CO3)C(=C2C(=O)O1)OC |
| Melting Point | 142-143°C |
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